Cas no 2248188-79-4 ((2S)-2-(2-Adamantyl)propanoic acid)

• Product Name: (2S)-2-(2-Adamantyl)propanoic acid
• CAS No: 2248188-79-4
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 6407449
• PubChem ID: 89528681
• Update Time: 2025-05-21

(2S)-2-(2-Adamantyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(adamantan-2-yl)propanoic acid
• SCHEMBL14899039
• EN300-6505956
• (2S)-2-(2-Adamantyl)propanoic acid
• 2248188-79-4

• Inchi： 1S/C13H20O2/c1-7(13(14)15)12-10-3-8-2-9(5-10)6-11(12)4-8/h7-12H,2-6H2,1H3,(H,14,15)/t7-,8?,9?,10?,11?,12?/m0/s1
• InChI Key： CIPPAYCZQKRFTK-ZJGSIPCCSA-N
• SMILES： OC([C@@H](C)C1C2CC3CC(C2)CC1C3)=O

Computed Properties

• Exact Mass: 208.146329876g/mol
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on (2S)-2-(2-Adamantyl)propanoic acid

Introduction to (2S)-2-(2-Adamantyl)propanoic Acid (CAS No: 2248188-79-4)

(2S)-2-(2-Adamantyl)propanoic acid, also known by its CAS number cas no 2248188-79-4, is a unique organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its adamantane framework, which is a diamondoid structure known for its exceptional stability and rigidity. The presence of the propanoic acid group further enhances its functional versatility, making it a valuable molecule for various applications.

The structure of (2S)-configured (adamantane derivative) is particularly interesting due to its stereochemistry. The (S) configuration at the chiral center introduces specific physical and chemical properties that are crucial for its functionality. Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds, making (S)-configured adamantane derivatives a focal point in drug discovery.

In terms of synthesis, (adamantane-based propanoic acids) are typically derived from adamantane through various organic reactions. The synthesis process often involves Friedel-Crafts alkylation or other carbon-carbon bond-forming reactions, followed by oxidation to introduce the carboxylic acid group. The stereochemistry of the resulting product is carefully controlled to ensure the desired (S) configuration, which is critical for its intended applications.

One of the most promising applications of (adamantane propanoic acids) lies in their use as building blocks for advanced materials. Their rigid structure and high thermal stability make them ideal candidates for high-performance polymers and composites. Recent research has demonstrated their potential in creating lightweight yet durable materials for aerospace and automotive industries.

In the pharmaceutical sector, (adamantane derivatives with propanoic acid groups) have shown potential as scaffolds for drug molecules. Their unique combination of rigidity and functional groups allows for precise molecular interactions, which are essential for drug efficacy. For instance, studies have explored their role in inhibiting specific enzymes involved in neurodegenerative diseases, highlighting their therapeutic potential.

The chemical properties of (adamantane-based compounds) are also being leveraged in nanotechnology. Their diamondoid structure provides a platform for designing nanoparticles with tailored optical and electronic properties. Recent advancements have utilized these compounds in developing novel sensors and imaging agents for biomedical applications.

In conclusion, (cas no 2248188-79-4), or (S)-configured adamantane propanoic acid, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and functional versatility continue to drive innovative research and development efforts. As scientific understanding deepens, this compound is poised to play an increasingly important role in advancing modern technologies and therapeutic interventions.